Cas no 37872-37-0 (Phosphonium,butyltris(2-cyanoethyl)-, bromide (1:1))

• Product Name: Phosphonium,butyltris(2-cyanoethyl)-, bromide (1:1)
• CAS No: 37872-37-0
• MF: C₁₃H₂₁N₃P
• MW: 250.299703359604
• CID: 319499
• PubChem ID: 6332111
• Update Time: 2025-04-19

Phosphonium,butyltris(2-cyanoethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,butyltris(2-cyanoethyl)-, bromide (1:1)
• butyl-tris(2-cyanoethyl)phosphanium
• AC1O3MA2
• AG-F-33277
• CTK4H8929
• NSC 41951
• Phosphonium,butyltris(2-cyanoethyl)-, bromide (9CI)
• DTXSID60422683
• 37872-37-0

• Inchi： 1S/C13H21N3P/c1-2-3-10-17(11-4-7-14,12-5-8-15)13-6-9-16/h2-6,10-13H2,1H3/q+1
• InChI Key： YRZGIQFZSYIEPV-UHFFFAOYSA-N
• SMILES： [P+](CCC#N)(CCC#N)(CCC#N)CCCC

Computed Properties

• Exact Mass: 329.06600
• Monoisotopic Mass: 250.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 84.96000
• LogP: 0.54914